Cas no 651749-12-1 (Benzoic acid, 3-[3-(3-fluoro-4-methylphenyl)-2-oxo-1-imidazolidinyl]-)

• Product Name: Benzoic acid, 3-[3-(3-fluoro-4-methylphenyl)-2-oxo-1-imidazolidinyl]-
• CAS No: 651749-12-1
• MF: C₁₇H₁₅FN₂O₃
• MW: 314.311007738113
• CID: 403428
• PubChem ID: 10267629
• Update Time: 2025-04-19

Benzoic acid, 3-[3-(3-fluoro-4-methylphenyl)-2-oxo-1-imidazolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[3-(3-fluoro-4-methylphenyl)-2-oxo-1-imidazolidinyl]-
• 3-[3-(3-fluoro-4-methylphenyl)-2-oxoimidazolidin-1-yl]benzoic acid
• 3-(3-(3-Fluoro-4-methylphenyl)-2-oxoimidazolidin-1-yl)benzoic acid
• SCHEMBL135095
• DTXSID80437658
• 651749-12-1

• Inchi： 1S/C17H15FN2O3/c1-11-5-6-14(10-15(11)18)20-8-7-19(17(20)23)13-4-2-3-12(9-13)16(21)22/h2-6,9-10H,7-8H2,1H3,(H,21,22)
• InChI Key： OLHNDPRWYBTVJF-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)N1C(N(C2C=CC=C(C(=O)O)C=2)CC1)=O

Computed Properties

• Exact Mass: 314.10675
• Monoisotopic Mass: 314.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.85